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Compound of Interest
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Cat. No.: B15612432
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The Small Molecule C-6: A Profile

The compound identified as C-6 has demonstrated selective cytotoxicity against breast cancer
cells, including those that are chemoresistant, while showing minimal effect on normal
mammary epithelial cells.[1] This selectivity makes it a compound of interest in the
development of targeted cancer therapies.

Mechanism of Action

The biological activity of C-6 is characterized by the induction of mitochondrial defects and
endoplasmic reticulum (ER) stress, leading to caspase-independent cell death.[1] This non-
apoptotic cell death mechanism is significant as it may offer a therapeutic strategy for cancers
that have developed resistance to conventional chemotherapeutics which typically induce
apoptosis.[1] The targeting of pathways that lead to mitochondrial dysfunction and ER stress
represents a potential avenue for new treatments against chemoresistant breast cancers.[1]

The figure below illustrates the proposed signaling pathway for C-6 induced cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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